Cas no 86840-98-4 (Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester)

Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester structure
86840-98-4 structure
Product Name:Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester
CAS No:86840-98-4
MF:C20H32O4
MW:336.465686798096
CID:1856840
PubChem ID:4421421
Update Time:2025-04-21

Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(dodecyloxy)-2-hydroxy-, methyl ester
    • methyl 4-dodecoxy-2-hydroxybenzoate
    • DTXSID00403118
    • 86840-98-4
    • ST50982917
    • DTXCID50353972
    • AKOS024355572
    • Inchi: 1S/C20H32O4/c1-3-4-5-6-7-8-9-10-11-12-15-24-17-13-14-18(19(21)16-17)20(22)23-2/h13-14,16,21H,3-12,15H2,1-2H3
    • InChI Key: GLQKRDVFGPWHCW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)OC)=C(C=1)O)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 336.23005950g/mol
  • Monoisotopic Mass: 336.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 55.8Ų
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